Cas no 2089703-92-2 (2-(4-methyl-2-oxomorpholin-3-yl)acetic acid)

• Product Name: 2-(4-methyl-2-oxomorpholin-3-yl)acetic acid
• CAS No: 2089703-92-2
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• MDL: MFCD30679414
• CID: 5239707
• Update Time: 2025-10-30

2-(4-methyl-2-oxomorpholin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Morpholineacetic acid, 4-methyl-2-oxo-
• 2-(4-methyl-2-oxomorpholin-3-yl)acetic acid

• MDL： MFCD30679414
• Inchi： 1S/C7H11NO4/c1-8-2-3-12-7(11)5(8)4-6(9)10/h5H,2-4H2,1H3,(H,9,10)
• InChI Key： MIFAVIHSHANAKA-UHFFFAOYSA-N
• SMILES： N1(C)CCOC(=O)C1CC(O)=O

Additional information on 2-(4-methyl-2-oxomorpholin-3-yl)acetic acid

Introduction to 2-(4-methyl-2-oxomorpholin-3-yl)acetic acid (CAS No. 2089703-92-2)

2-(4-methyl-2-oxomorpholin-3-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2089703-92-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a morpholine scaffold, which is a heterocyclic structure known for its broad utility in medicinal chemistry. The presence of an acetic acid moiety at the terminal position, coupled with the unique morpholine ring system, endows this molecule with distinct chemical and pharmacological properties that make it a subject of intense research interest.

The morpholine moiety in 2-(4-methyl-2-oxomorpholin-3-yl)acetic acid is a key structural feature that contributes to its potential biological activity. Morpholine derivatives are widely recognized for their role as pharmacophores in various therapeutic agents, owing to their ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern in this compound, particularly the 4-methyl group and the 2-oxo functionality, further refines its pharmacological profile, making it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction modes of such compounds with biological targets. Studies have suggested that the acetic acid group in 2-(4-methyl-2-oxomorpholin-3-yl)acetic acid could serve as a key pharmacophore for modulating enzyme activity or receptor binding. This hypothesis is supported by experimental data from high-throughput screening campaigns, which have identified similar morpholine derivatives as hits against various disease-related targets.

In the realm of drug development, the synthesis of 2-(4-methyl-2-oxomorpholin-3-yl)acetic acid represents a significant achievement in medicinal chemistry. The synthesis involves multi-step organic transformations, including cyclization reactions and functional group interconversions, which are critical for establishing the desired molecular architecture. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to enhance the efficiency and scalability of the synthetic route.

The pharmacological potential of 2-(4-methyl-2-oxomorpholin-3-yl)acetic acid has been explored in several preclinical studies. These studies have highlighted its ability to modulate key signaling pathways involved in inflammation, pain perception, and neurotransmission. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses, making it a candidate for therapeutic applications in conditions such as arthritis or autoimmune disorders.

Moreover, the structural versatility of 2-(4-methyl-2-oxomorpholin-3-yl)acetic acid allows for further derivatization to generate novel analogs with enhanced pharmacological properties. Researchers are employing structure-based drug design strategies to optimize potency, selectivity, and metabolic stability. These efforts are complemented by advances in biocatalysis and green chemistry principles, which aim to streamline synthetic processes while minimizing environmental impact.

The role of computational tools in analyzing the biochemical behavior of 2-(4-methyl-2-oxomorpholin-3-yl)acetic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets at an atomic level. These computational approaches are essential for understanding the mechanism of action and for guiding experimental design.

In conclusion, 2-(4-methyl-2-oxomorpholin-3-yloxacetic acid (CAS No. 2089703-92) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable scaffold for developing new therapeutic agents. As research continues to uncover new applications and synthetic strategies for this molecule, its importance in medicinal chemistry is likely to grow further.